3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C25H22BrNO5
• Molecular Weight: 496.3 g/mol
• IUPAC Name: 3-[2-(4-bromophenyl)-2-oxoethyl]-1-[(3,4-dimethoxyphenyl)methyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C25H22BrNO5/c1-31-22-12-7-16(13-23(22)32-2)15-27-20-6-4-3-5-19(20)25(30,24(27)29)14-21(28)17-8-10-18(26)11-9-17/h3-13,30H,14-15H2,1-2H3
• InChI Key: ZQTIWLVBMGGTDH-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=C(C=C4)Br)O)OC

Description

3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as BRD-7389, is a novel small molecule compound that has been studied for its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been found to inhibit the activity of a protein called bromodomain-containing protein 4 (BRD4). BRD4 is involved in the regulation of gene expression and has been found to be overexpressed in various cancers. Inhibition of BRD4 activity by 3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one leads to the downregulation of genes involved in cancer cell proliferation, survival, and metastasis.
Biochemical and Physiological Effects:
3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been found to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been found to reduce inflammation and oxidative stress. In addition, 3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments include its high potency and selectivity for BRD4 inhibition, its ability to penetrate the blood-brain barrier, and its low toxicity. However, the limitations of using 3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments include its limited solubility in aqueous solutions and its instability in certain conditions.

Future Directions

There are several future directions for the study of 3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one. These include further preclinical studies to determine its efficacy in treating various diseases, including cancer and neurodegenerative diseases. In addition, further research is needed to optimize the synthesis method for 3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one and to improve its solubility and stability. Furthermore, the potential use of 3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one in combination with other drugs or therapies should be explored.

Synthesis Methods

3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been synthesized using various methods, including one-pot synthesis and multi-step synthesis. One-pot synthesis involves the condensation of 3,4-dimethoxybenzaldehyde, 4-bromophenylacetic acid, and indoline-2,3-dione in the presence of a base and a catalyst. Multi-step synthesis involves the synthesis of intermediate compounds, which are then used to synthesize 3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one. Both methods have been successful in synthesizing this compound.

Scientific Research Applications

3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anti-inflammatory, anti-tumor, and anti-metastatic properties. It has also been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 3-[2-(4-bromophenyl)-2-oxoethyl]-1-(3,4-dimethoxybenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials.